Cas no 1361467-97-1 (2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide)
2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide
-
- Inchi: 1S/C7H7F2N3O5S/c1-17-6-3(18(10,15)16)2-4(12(13)14)11-5(6)7(8)9/h2,7H,1H3,(H2,10,15,16)
- InChI Key: LHJMUMWMLIQDFX-UHFFFAOYSA-N
- SMILES: S(C1C=C([N+](=O)[O-])N=C(C(F)F)C=1OC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 406
- XLogP3: 0.2
- Topological Polar Surface Area: 137
2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022006372-500mg |
2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide |
1361467-97-1 | 97% | 500mg |
$1,058.40 | 2022-04-03 | |
| Alichem | A022006372-1g |
2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide |
1361467-97-1 | 97% | 1g |
$1,629.60 | 2022-04-03 |
2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide
Professional Introduction to 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide (CAS No. 1361467-97-1)
2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide (CAS No. 1361467-97-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyridine sulfonamide class, which is well-documented for its role in developing novel therapeutic agents. The presence of multiple functional groups, including a difluoromethyl moiety, a methoxy group, and a nitro substituent, contributes to its complex reactivity and biological profile.
The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In recent years, the utilization of fluorinated compounds has become increasingly prevalent in medicinal chemistry, driven by their ability to fine-tune physicochemical properties such as lipophilicity and solubility. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic distribution of the molecule, thereby affecting its interactions with enzymes and receptors.
The 3-methoxy and 6-nitro substituents further contribute to the compound's chemical diversity. The methoxy group introduces a slight electron-donating effect through resonance, which can influence the reactivity of adjacent functional groups. On the other hand, the nitro group is a well-known pharmacophore that can participate in hydrogen bonding interactions and modulate electronic properties. Its presence often enhances binding affinity in protein targets, making it a valuable feature in drug design.
From a synthetic perspective, 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide presents interesting challenges due to the combination of these functional groups. The nitro group can be reduced to an amine under appropriate conditions, while the sulfonamide moiety can undergo various transformations, including nucleophilic aromatic substitution or coupling reactions. The difluoromethyl group requires careful handling during synthesis to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, may be employed to construct the desired framework efficiently.
In terms of biological activity, this compound has been explored as a potential lead in several therapeutic areas. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer. The pyridine sulfonamide scaffold is known for its versatility in targeting biological pathways associated with these conditions. Additionally, the unique combination of substituents may provide advantages over existing drugs by offering improved selectivity or reduced toxicity.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide for potential activity. Molecular docking simulations and virtual screening techniques allow researchers to predict binding affinities and identify promising candidates before conducting expensive wet-lab experiments. These computational approaches have been instrumental in accelerating drug discovery pipelines and reducing time-to-market for new therapeutics.
The agrochemical industry has also shown interest in this compound due to its structural similarity to known bioactive molecules. Pyridine derivatives are frequently used in crop protection agents due to their ability to interact with biological targets in pests or weeds. The presence of multiple functional groups provides opportunities for designing compounds with enhanced efficacy and environmental safety profiles. Field trials are often conducted to evaluate the performance of such derivatives under real-world conditions.
Regulatory considerations play a crucial role in the development and commercialization of compounds like 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide. Ensuring compliance with safety guidelines and demonstrating therapeutic efficacy are essential steps before market approval. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are necessary to navigate these processes efficiently.
The future direction of research on this compound may involve exploring novel synthetic routes, optimizing its pharmacological properties through structure-activity relationship (SAR) studies, and investigating its potential in combination therapies. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular entities like this one.
1361467-97-1 (2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)